Cas no 2008617-57-8 (Carbamic acid, N-[4-(1-oxo-3-butyn-1-yl)-2-cyclopenten-1-yl]-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, N-[4-(1-oxo-3-butyn-1-yl)-2-cyclopenten-1-yl]-, 1,1-dimethylethyl ester
• CAS No: 2008617-57-8
• MF: C₁₄H₁₉NO₃
• MW: 249.305564165115
• CID: 5293168
• Update Time: 2025-10-19

Carbamic acid, N-[4-(1-oxo-3-butyn-1-yl)-2-cyclopenten-1-yl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[4-(1-oxo-3-butyn-1-yl)-2-cyclopenten-1-yl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C14H19NO3/c1-5-6-12(16)10-7-8-11(9-10)15-13(17)18-14(2,3)4/h1,7-8,10-11H,6,9H2,2-4H3,(H,15,17)
• InChI Key： FEBIIJDFFJYIBR-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1CC(C(=O)CC#C)C=C1

Additional information on Carbamic acid, N-[4-(1-oxo-3-butyn-1-yl)-2-cyclopenten-1-yl]-, 1,1-dimethylethyl ester

Recent Advances in the Study of Carbamic Acid, N-[4-(1-oxo-3-butyn-1-yl)-2-cyclopenten-1-yl]-, 1,1-dimethylethyl Ester (CAS: 2008617-57-8)

The compound Carbamic acid, N-[4-(1-oxo-3-butyn-1-yl)-2-cyclopenten-1-yl]-, 1,1-dimethylethyl ester (CAS: 2008617-57-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of complex molecules with potential pharmacological activities. Its structure, featuring a cyclopentenyl ring conjugated with a butynyl ketone moiety, makes it a versatile building block for the development of novel therapeutics. Researchers have explored its utility in click chemistry reactions, leveraging the alkyne group for bioorthogonal labeling and targeted drug delivery systems.

In a groundbreaking study published in the Journal of Medicinal Chemistry, scientists demonstrated the compound's efficacy in inhibiting specific enzymatic pathways implicated in inflammatory diseases. The study utilized a combination of in vitro and in silico approaches to elucidate the binding interactions between the compound and its target enzymes. Molecular docking simulations revealed high affinity binding, suggesting its potential as a lead compound for further optimization.

Another notable research effort focused on the compound's application in cancer therapy. Preclinical studies have shown that derivatives of Carbamic acid, N-[4-(1-oxo-3-butyn-1-yl)-2-cyclopenten-1-yl]-, 1,1-dimethylethyl ester exhibit selective cytotoxicity against certain cancer cell lines while sparing normal cells. This selectivity is attributed to the compound's ability to modulate reactive oxygen species (ROS) levels within cancer cells, leading to apoptosis. These findings open new avenues for the development of targeted anticancer agents.

Despite these promising results, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Current efforts are directed towards structural modifications to enhance its pharmacokinetic properties while retaining its biological activity.

In conclusion, Carbamic acid, N-[4-(1-oxo-3-butyn-1-yl)-2-cyclopenten-1-yl]-, 1,1-dimethylethyl ester represents a promising scaffold for the development of novel therapeutics. Its unique chemical properties and demonstrated biological activities make it a valuable subject of ongoing research. Future studies should focus on optimizing its structure for clinical applications and exploring its potential in combination therapies.